2-[3-(Furan-2-ylmethyl)-6-methyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: 2-[3-(furan-2-ylmethyl)-6-methyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C14H13N3O3S2/c1-8-5-10-12(22-8)16-14(21-7-11(15)18)17(13(10)19)6-9-3-2-4-20-9/h2-5H,6-7H2,1H3,(H2,15,18)
• InChI Key: ONSGCAGXZIIGQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)N
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

The compound “2-[3-(Furan-2-ylmethyl)-6-methyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties for this compound are not available in the searched resources.

Scientific Research Applications

Synthesis and Anticancer Activity

The compound's derivatives exhibit potential in anticancer applications, as evidenced by the synthesis and evaluation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives. These derivatives have shown selective cytotoxic effects against leukemia cell lines, indicating their promise for therapeutic use in cancer treatment (Horishny, Arshad, & Matiychuk, 2021).

Antimicrobial Activity

Novel derivatives related to the chemical structure have demonstrated antimicrobial activity. For instance, naphtho[2,1-b]furo-5H-(3,2-d)(1,3,4)thiadiazolo[3,2-a]pyrimidin-5-ones have been synthesized and tested for their antimicrobial effectiveness, showcasing their potential in combating bacterial and fungal infections (Ravindra, Vagdevi, & Vaidya, 2008).

Anti-inflammatory and Antinociceptive Properties

Thiazolopyrimidine derivatives, which share a core structure with the compound , have been explored for their antinociceptive and anti-inflammatory properties. These derivatives have shown significant activity in models of pain and inflammation, suggesting a potential for the development of new analgesic and anti-inflammatory drugs (Selvam, Karthik, Palanirajan, & Ali, 2012).

Antitubercular and Antioxidant Activities

Pyrimidine-azetidinone analogues, sharing similarity with the compound, have been synthesized and assessed for their in vitro antimicrobial, antitubercular, and antioxidant activities. These studies indicate the compound's derivatives' broad spectrum of biological activities and their potential application in treating infectious diseases and conditions associated with oxidative stress (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect. Unfortunately, the mechanism of action for this compound is not available in the searched resources.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects on health and the environment. Unfortunately, the specific safety and hazards information for this compound is not available in the searched resources.